Cas no 1899152-46-5 (3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine)

• Product Name: 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine
• CAS No: 1899152-46-5
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 6425134
• PubChem ID: 117279411
• Update Time: 2025-06-08

3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine
• 1899152-46-5
• EN300-1785286

• Inchi： 1S/C10H11F2N/c1-7-4-5-9(11)8(10(7)12)3-2-6-13/h2-5H,6,13H2,1H3/b3-2+
• InChI Key： DCDLABOUXOLGRT-NSCUHMNNSA-N
• SMILES： FC1C(C)=CC=C(C=1/C=C/CN)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine

Comprehensive Analysis of 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine (CAS No. 1899152-46-5)

The compound 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine (CAS No. 1899152-46-5) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro-methylphenyl moiety and the prop-2-en-1-amine side chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. This aligns with current trends in AI-driven drug design, where computational tools predict fluorination effects on binding affinity—a topic frequently searched in platforms like PubMed and Google Scholar.

The compound’s vinylamine group offers reactivity for further functionalization, enabling applications in covalent inhibitor development. Covalent drugs, such as BTK inhibitors, have gained traction in oncology, making 1899152-46-5 a candidate for targeted cancer therapies. Discussions on covalent drug design dominate forums like Reddit’s r/chemistry, reflecting public interest in breakthrough treatments.

From an industrial perspective, 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine is synthesized via Pd-catalyzed cross-coupling or Wittig reactions, methods often queried in patent databases. Its scalability and purity (>98%) are crucial for GMP-compliant production, a hot topic among manufacturers seeking regulatory approval. SEO analytics reveal high search volumes for “high-purity amine synthesis” and “CAS 1899152-46-5 supplier”, underscoring commercial demand.

Environmental and safety profiles of fluorinated amines are another trending concern. While 1899152-46-5 is not classified as hazardous, its biodegradability and ecotoxicity are under study, per REACH compliance requirements. Queries like “green chemistry fluorinated amines” highlight the shift toward sustainable practices, a priority for ESG-focused investors.

In summary, 3-(2,6-difluoro-3-methylphenyl)prop-2-en-1-amine exemplifies the intersection of medicinal chemistry and industrial innovation. Its role in next-generation therapeutics and alignment with synthetic trends ensure its relevance in both academic and commercial spheres, as evidenced by rising search interest and peer-reviewed publications.